Cas no 5326-44-3 (N-acetyl-2-amino-5-iodobenzoic Acid)

• Product Name: N-acetyl-2-amino-5-iodobenzoic Acid
• CAS No: 5326-44-3
• MF: C₉H₈INO₃
• MW: 305.069194793701
• CID: 938228
• PubChem ID: 219246
• Update Time: 2025-06-12

N-acetyl-2-amino-5-iodobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• N-acetyl-2-amino-5-iodobenzoic Acid
• 2-Acetylamino-5-hydroxy-7-naphthalenesul
• 2-acetylamino-5-hydroxy-naphthalene-7-sulfonic acid
• 2-Naphthalenesulfonic acid, 7-(acetylamino)-4-hydroxy-
• 4-hydroxy-7-acetylaminonaphthalene-2-sulphonic acid
• 7-(Acetylamino)-4-hydroxy-2-naphthalenesulfonic acid
• 7-Acetamino-4-hydroxy-naphthalin-sulfonsaeure-(2)
• 7-acetylamino-4-hydroxy-naphthalene-2-sulfonic acid
• 7-Acetylamino-4-hydroxy-naphthalin-2-sulfonsaeure
• AC1L2ZT9
• AC1Q6WWI
• NSC7567
• HMS1676O12
• CS-0331856
• Oprea1_600072
• 2-[(1-Hydroxyethylidene)amino]-5-iodobenzoic acid
• Oprea1_221112
• 2-acetamido-5-iodobenzoic acid
• NSC299
• 5326-44-3
• DTXSID00967826
• AKOS000540897
• NSC-299
• EN300-3614255

• Inchi： 1S/C9H8INO3/c1-5(12)11-8-3-2-6(10)4-7(8)9(13)14/h2-4H,1H3,(H,11,12)(H,13,14)
• InChI Key： GGJWOMGTWDNWAC-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C(=O)O)C=1)NC(C)=O

Computed Properties

• Exact Mass: 304.95444
• Monoisotopic Mass: 304.95489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4

Additional information on N-acetyl-2-amino-5-iodobenzoic Acid

N-acetyl-2-amino-5-iodobenzoic Acid (CAS No. 5326-44-3): A Key Intermediate in Modern Pharmaceutical Research

N-acetyl-2-amino-5-iodobenzoic Acid, identified by its Chemical Abstracts Service (CAS) number 5326-44-3, is a versatile and highly valuable intermediate in the field of pharmaceutical chemistry. This compound has garnered significant attention due to its structural features and its potential applications in the synthesis of various bioactive molecules. The presence of both an acetyl group and an iodine substituent makes it a particularly useful building block for medicinal chemists seeking to develop novel therapeutic agents.

The< strong>acetyl moiety in N-acetyl-2-amino-5-iodobenzoic Acid contributes to the compound's reactivity, enabling it to participate in a wide range of chemical transformations. This feature is particularly advantageous in the synthesis of more complex molecules, where functional group modifications are often required. Additionally, the< strong>iodine atom serves as a handle for further functionalization, allowing for selective reactions such as cross-coupling processes. These properties make the compound an indispensable tool in the arsenal of synthetic organic chemists.

In recent years, there has been a growing interest in the development of targeted therapies for various diseases, including cancer and inflammatory disorders. N-acetyl-2-amino-5-iodobenzoic Acid has emerged as a key intermediate in the synthesis of small-molecule inhibitors that target specific biological pathways. For instance, researchers have utilized this compound to develop novel kinase inhibitors, which are critical in the treatment of cancers driven by aberrant kinase activity. The ability to incorporate both< strong>acetyl and< strong>iodine functional groups into these inhibitors allows for fine-tuning of their pharmacological properties, enhancing their efficacy and selectivity.

One of the most compelling applications of N-acetyl-2-amino-5-iodobenzoic Acid is in the field of radiopharmaceuticals. The iodine atom can be readily incorporated into molecules designed for positron emission tomography (PET) imaging, providing researchers with a powerful tool for visualizing biological processes at the molecular level. This has opened up new avenues for diagnostic applications, particularly in oncology and neurology. The< strong>N-acetyl group also plays a role in stabilizing these radiolabeled compounds, ensuring their integrity during storage and administration.

The< strong>synthetic utility of N-acetyl-2-amino-5-iodobenzoic Acid extends beyond its use as an intermediate in drug development. It has also been employed in the synthesis of probes and reporters for biochemical studies. For example, researchers have used this compound to create fluorescent probes that can track specific proteins or metabolites within cells. The combination of< strong>acetyl and< strong>iodine functionalities allows for multiple points of modification, enabling the creation of probes with tailored properties such as improved solubility or enhanced binding affinity.

In addition to its pharmaceutical applications, N-acetyl-2-amino-5-iodobenzoic Acid has found utility in materials science. The unique structural features of this compound make it a suitable candidate for designing organic semiconductors and other advanced materials. By leveraging its< strong>N-acetyl and< strong>iodine groups, chemists can create polymers and small molecules with specific electronic properties, which are essential for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

The< strong>catalytic potential of N-acetyl-2-amino-5-iodobenzoic Acid cannot be overstated. Its iodine substituent can participate in various catalytic cycles, including palladium-catalyzed cross-coupling reactions. These reactions are fundamental to modern synthetic chemistry, enabling the construction of complex molecular frameworks with high efficiency and selectivity. The< strong>N-acetyl group also contributes to the compound's stability under catalytic conditions, making it an ideal candidate for use in multi-step syntheses.

In conclusion, N-acetyl-2-amino-5-iodobenzoic Acid (CAS No. 5326-44-3) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate in pharmaceutical research, radiopharmaceutical development, biochemical probing, materials science, and catalysis. As our understanding of biological systems continues to evolve, compounds like N-acetyl-2-amino-5-iodobenzoic Acid will undoubtedly play a crucial role in advancing our ability to diagnose and treat diseases while also driving innovation in materials science.